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Compound of Interest

Compound Name: Phalloidin-FITC

Cat. No.: B11928578 Get Quote

Application Notes
Phalloidin, a bicyclic peptide isolated from the toxic Amanita phalloides mushroom, is a

powerful tool for visualizing F-actin filaments in cells.[1] When conjugated with fluorescein

isothiocyanate (FITC), a green fluorescent dye, it allows for the precise and high-contrast

labeling of the actin cytoskeleton in fixed and permeabilized cells.[2] This document provides

detailed protocols for the preparation of Phalloidin-FITC stock solutions using either dimethyl

sulfoxide (DMSO) or methanol as a solvent, tailored for researchers, scientists, and

professionals in drug development.

The choice of solvent can influence the quality of staining. While both DMSO and methanol are

effective solvents for Phalloidin-FITC, anhydrous DMSO is often recommended for achieving

superior staining intensity and better preservation of F-actin structural integrity.[3] It is crucial to

use high-purity, anhydrous solvents to prevent degradation of the Phalloidin-FITC conjugate

and ensure reproducibility. Stock solutions, when stored correctly, are stable for at least one

year at ≤–20°C, protected from light and moisture.[1][3][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for Phalloidin-FITC and its stock

solutions.
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Parameter Value Reference

Phalloidin-FITC Properties

Molecular Weight 1177.26 g/mol [2][5]

Excitation Maximum (λex) 496 nm [2]

Emission Maximum (λem) 516 nm [2]

Stock Solution (DMSO)

Recommended Solvent Anhydrous DMSO [3]

Example Concentration
~66 µM (dissolving vial

contents in 150 µL)
[3]

Storage Temperature ≤–20°C [1][3][4]

Stability At least one year [1][3][4]

Stock Solution (Methanol)

Recommended Solvent Methanol [1][4][5]

Example Concentration
~6.7 µM (dissolving vial

contents in 1.5 mL)
[1][4]

Solubility Tested at 2 mg/mL [5]

Storage Temperature ≤–20°C [1][4][5]

Stability At least one year [6]

Working Solution

Recommended Dilution
1:40 to 1:200 from stock

solution
[7]

Typical Diluent
Phosphate-Buffered Saline

(PBS) with 1% BSA
[3][4]

Incubation Time
20 - 90 minutes at room

temperature
[8]
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Experimental Protocols
Materials

Lyophilized Phalloidin-FITC

Anhydrous Dimethyl Sulfoxide (DMSO)

Methanol (Anhydrous)

Microcentrifuge tubes

Pipettes and pipette tips

Vortex mixer

-20°C freezer (non-frost-free)

Phosphate-Buffered Saline (PBS), pH 7.4

Bovine Serum Albumin (BSA)

Protocol 1: Preparation of Phalloidin-FITC Stock
Solution in DMSO
This protocol is recommended for achieving optimal staining results.[3]

Equilibration: Allow the vial of lyophilized Phalloidin-FITC to warm to room temperature

before opening to prevent condensation.

Reconstitution: Briefly centrifuge the vial to collect all the lyophilized powder at the bottom.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration. For

example, adding 150 µL of anhydrous DMSO will yield an approximately 66 µM stock

solution.[3]

Dissolution: Vortex the vial for 1-2 minutes until the Phalloidin-FITC is completely dissolved.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in microcentrifuge tubes.[9] Store the aliquots at ≤–20°C,
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protected from light.

Protocol 2: Preparation of Phalloidin-FITC Stock
Solution in Methanol

Equilibration: Bring the vial of lyophilized Phalloidin-FITC to room temperature.

Reconstitution: Briefly centrifuge the vial. Add the desired volume of methanol. For instance,

dissolving the contents of a vial in 1.5 mL of methanol will result in an approximate

concentration of 6.7 µM.[1][4]

Dissolution: Vortex thoroughly until the powder is fully dissolved.

Aliquoting and Storage: Aliquot the methanolic stock solution into light-protected

microcentrifuge tubes. Store at ≤–20°C.

Preparation of Staining (Working) Solution
Dilution: On the day of the experiment, thaw an aliquot of the Phalloidin-FITC stock solution.

Dilute the stock solution to the desired working concentration in a suitable buffer, such as

PBS. A common dilution is 1:40 to 1:200.[7] For example, dilute 5 µL of a methanolic stock

solution into 200 µL of PBS.[4]

Blocking Agent: To minimize non-specific background staining, it is recommended to add 1%

BSA to the working solution.[3][4]

Solvent Evaporation (for Methanol Stocks): For certain applications, it is critical to completely

evaporate the methanol from the stock solution aliquot before adding the aqueous buffer.[10]

This can be achieved by leaving the tube open in the dark or by using a vacuum

concentrator.[10] The presence of methanol can impair the interaction between phalloidin

and actin filaments.[10]

Diagrams
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Materials

Preparation Protocol Output

Lyophilized
Phalloidin-FITC

3. Add Solvent
(DMSO or Methanol)

Anhydrous DMSO
or Methanol

1. Equilibrate vial
to room temperature 2. Centrifuge vial 4. Vortex to

dissolve completely
5. Aliquot into

single-use tubes
6. Store at ≤–20°C

(protected from light)
Phalloidin-FITC
Stock Solution

Input Materials

Working Solution Preparation

Final Product

Phalloidin-FITC
Stock Solution

1. Thaw stock
solution aliquot

PBS with 1% BSA

2. Dilute stock in
PBS with BSA

Optional (Methanol):
Evaporate solvent

before adding buffer
If applicable

Staining (Working)
Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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